4-Chloro-6-(4-chlorophenyl)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile
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Description
4-Chloro-6-(4-chlorophenyl)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C16H8Cl2N4 and its molecular weight is 327.17. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antibacterial Properties
4-Chloro-6-(4-chlorophenyl)-2-(2-pyridinyl)-5-pyrimidinecarbonitrile has been studied for its potential in antimicrobial and antibacterial applications. Research shows that derivatives of this compound exhibit antimicrobial activity against various Gram-positive and Gram-negative bacteria. This indicates its potential use in developing new antibacterial agents (Abdelghani, Said, Assy, & Hamid, 2017), (Shehta & Abdel Hamid, 2019).
Anti-Inflammatory Activity
Another significant area of research is the exploration of this compound's anti-inflammatory properties. Derivatives have been synthesized and evaluated for their potential in treating inflammation, which could be beneficial in pharmaceutical development (Patil, Mohite, & Magdum, 2015).
Synthesis of Novel Heterocycles
Researchers have utilized this compound for the synthesis of various novel heterocyclic compounds. These heterocycles have potential applications in medicinal chemistry, particularly due to their structural similarity to biologically active compounds (Dotsenko, Krivokolysko, & Litvinov, 2009), (Doláková, Masojídková, & Holý, 2007).
Study of Molecular Interactions and Properties
Research has also been conducted to understand the molecular interactions and properties of this compound, particularly its behavior in different solutions and temperatures. These studies are crucial for developing applications in chemistry and material science (Gaware, 2021), (Gaware, 2021).
X-ray Crystallographic Analysis
X-ray crystallography has been used to analyze the structural parameters of derivatives, aiding in the understanding of their molecular structure and potential applications in drug design and development (Cho, Hamamoto, Shima, & Taira, 1986).
Properties
IUPAC Name |
4-chloro-6-(4-chlorophenyl)-2-pyridin-2-ylpyrimidine-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2N4/c17-11-6-4-10(5-7-11)14-12(9-19)15(18)22-16(21-14)13-3-1-2-8-20-13/h1-8H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBCWITFFAVAYSB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC(=C(C(=N2)Cl)C#N)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.